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Compound of Interest

Compound Name: 3,3-Dichloropentane

Cat. No.: B14706301 Get Quote

An In-depth Technical Guide to the Physical Properties of 3,3-Dichloropentane

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the key physical properties of 3,3-
Dichloropentane, specifically its boiling point and density. The information is presented to be a

valuable resource for laboratory and industrial applications, including solvent selection, reaction

condition optimization, and safety protocol development.

Quantitative Physical Properties
The physical properties of 3,3-Dichloropentane are summarized in the table below. These

values are critical for predicting the behavior of the compound under various experimental

conditions.

Physical Property Value Units

Boiling Point 130.85[1][2][3] °C

Density 1.0490[1][2][3] g/mL

Molecular Weight 141.04[1][4] g/mol
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Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the boiling point and density of haloalkanes like 3,3-Dichloropentane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical constant that can

be used for identification and to assess purity.

Methodology: Thiele Tube Method

A common and efficient method for determining the boiling point of a small quantity of liquid is

the Thiele tube method.

Materials:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube or fusion tube

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating bath liquid

Stand and clamps

Procedure:

A small amount of the 3,3-Dichloropentane sample is placed in the small test tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.
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The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then placed in the Thiele tube containing the heating oil, making sure the

side arm of the Thiele tube is not obstructed.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from

the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density
Density, the mass per unit volume of a substance, is another important physical property for

compound characterization and for calculations involving mass-volume relationships.

Methodology: Pycnometer Method

The density of a liquid can be accurately determined using a pycnometer, a flask with a

specific, accurately known volume.

Materials:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Water bath (for temperature control)
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3,3-Dichloropentane sample

Distilled water

Procedure:

The clean, dry pycnometer is weighed accurately on the analytical balance (m1).

The pycnometer is filled with distilled water and placed in a constant temperature water bath

until it reaches thermal equilibrium. The volume is adjusted precisely to the mark, and the

outside is dried. The pycnometer filled with water is then weighed (m2).

The pycnometer is emptied, thoroughly dried, and then filled with the 3,3-Dichloropentane
sample.

The same procedure of thermal equilibration in the water bath is followed, the volume is

adjusted, the exterior is dried, and the pycnometer filled with the sample is weighed (m3).

The density of water at the experimental temperature (ρ_water) is known from standard

tables.

The density of the 3,3-Dichloropentane sample (ρ_sample) is calculated using the following

formula: ρ_sample = [(m3 - m1) / (m2 - m1)] * ρ_water

Structure-Property Relationship
The physical properties of 3,3-Dichloropentane are directly influenced by its molecular

structure. The presence of two chlorine atoms on the central carbon atom of the pentane chain

significantly affects its intermolecular forces and, consequently, its boiling point and density.
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Molecular Structure of 3,3-Dichloropentane

Physical Properties

Influencing Factors

CH3-CH2-C(Cl)2-CH2-CH3

Increased Molecular Weight
(due to 2 Cl atoms)

Increased Polarity
(C-Cl bonds)

High Boiling Point (130.85 °C) High Density (1.0490 g/mL)

Stronger van der Waals forcesDipole-dipole interactions

Efficient Molecular Packing

Click to download full resolution via product page

Caption: Relationship between the molecular structure of 3,3-Dichloropentane and its physical

properties.

The two polar carbon-chlorine (C-Cl) bonds induce dipole-dipole interactions between

molecules, which are stronger than the London dispersion forces present in the parent alkane,

pentane. Furthermore, the significant increase in molecular weight due to the two chlorine

atoms leads to stronger van der Waals forces. These enhanced intermolecular forces require

more energy to overcome, resulting in a higher boiling point compared to pentane. The

increased mass contributed by the chlorine atoms in a relatively compact structure also leads

to a density greater than that of water.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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